Cas no 828299-06-5 (Pyrazolo[1,5-a]pyrimidine-6-propanenitrile,5,7-dimethyl-)

Pyrazolo[1,5-a]pyrimidine-6-propanenitrile,5,7-dimethyl- structure
828299-06-5 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-6-propanenitrile,5,7-dimethyl-
CAS No:828299-06-5
MF:C11H12N4
MW:200.2397813797
CID:716052
PubChem ID:4863069
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidine-6-propanenitrile,5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-6-propanenitrile,5,7-dimethyl-
    • 3-(5,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)propanenitrile
    • Pyrazolo[1,5-a]pyrimidine-6-propanenitrile, 5,7-dimethyl- (9CI)
    • 828299-06-5
    • 3-{5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL}PROPANENITRILE
    • 2-(5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ETHYL CYANIDE
    • AKOS003725914
    • Inchi: 1S/C11H12N4/c1-8-10(4-3-6-12)9(2)15-11(14-8)5-7-13-15/h5,7H,3-4H2,1-2H3
    • InChI Key: UBBRATPVNCYGKH-UHFFFAOYSA-N
    • SMILES: N12C(=CC=N1)N=C(C)C(CCC#N)=C2C

Computed Properties

  • Exact Mass: 200.106196400g/mol
  • Monoisotopic Mass: 200.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54Ų
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